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Compound of Interest

Compound Name:
4-Hydroxybenzylamine

hydrobromide

Cat. No.: B1271429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural attributes of 4-Hydroxybenzylamine hydrobromide. The information is curated to

support research, development, and quality control activities involving this compound.

Chemical and Physical Properties
4-Hydroxybenzylamine hydrobromide is the hydrobromide salt of 4-Hydroxybenzylamine. Its

key chemical and physical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₁₀BrNO [1][2]

Molecular Weight 204.06 g/mol [1][2]

IUPAC Name

4-

(aminomethyl)phenol;hydrobro

mide

[1]

CAS Number 90430-14-1 [1][2]

Melting Point 200-203 °C [3]

Boiling Point
262.4 °C at 760 mmHg (for

parent compound)
[3]

Flash Point
112.5 °C (for parent

compound)
[3]

Appearance
White to off-white or light green

solid/crystals
[4][5]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 1 [3]

Exact Mass 202.99458 Da [1]

Complexity 77 [3]

Chemical Structure
The chemical structure of 4-Hydroxybenzylamine hydrobromide consists of a benzylamine

core substituted with a hydroxyl group at the para (4-position) of the benzene ring. The amine

group is protonated by hydrobromic acid to form the ammonium bromide salt.

Caption: 2D structure of 4-Hydroxybenzylamine hydrobromide.

Structural Identifiers:
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InChI: 1S/C7H9NO.BrH/c8-5-6-1-3-7(9)4-2-6;/h1-4,9H,5,8H2;1H[1]

InChIKey: ZJKNRZBDZNVNRX-UHFFFAOYSA-N[3]

SMILES: C1=CC(=CC=C1CN)O.Br[6][7][8]

Experimental Protocols
Synthesis of 4-Hydroxybenzylamine
A common method for synthesizing the parent compound, 4-hydroxybenzylamine, is through

the reductive amination of 4-hydroxybenzaldehyde. The hydrobromide salt can then be formed

by reacting the free base with hydrobromic acid.

Materials:

4-hydroxybenzaldehyde

Methanol

Raney Nickel

7N aqueous ammonia solution

Hydrogen gas

Celite

Procedure:

Dissolve 4-hydroxybenzaldehyde (10 g, 81.9 mmol) in methanol (45 mL).[9]

To this solution, add Raney nickel (3 g) and a 7N aqueous ammonia solution (45 mL).[9]

Stir the resulting mixture under a hydrogen atmosphere (1 atm) at room temperature for

approximately 21 hours.[9]

After the reaction is complete, filter the solution through a Celite pad to remove the Raney

nickel catalyst.[9]
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Concentrate the filtrate under reduced pressure to yield 4-hydroxybenzylamine as a pale

green solid.[9]

To form the hydrobromide salt, the resulting 4-hydroxybenzylamine free base would be

dissolved in a suitable solvent and treated with an equimolar amount of hydrobromic acid,

followed by crystallization.

Another documented synthesis method involves the demethylation of 4-methoxybenzylamine

using hydrobromic acid.[10][11] This process involves refluxing 4-methoxybenzylamine with

hydrobromic acid, removing excess water to increase the reaction temperature and HBr

concentration, which facilitates the demethylation and shortens the reaction time.[10]
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Caption: Workflow for the synthesis of 4-Hydroxybenzylamine Hydrobromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1271429?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Characterization and Analysis
The identity and purity of 4-Hydroxybenzylamine hydrobromide are typically confirmed using

a combination of spectroscopic and chromatographic methods.

Analytical Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Used to determine the number and environment of protons, confirming the

arrangement of hydrogens on the aromatic ring and the aminomethyl group.

¹³C NMR: Provides information on the carbon skeleton of the molecule.[6][12]

Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the O-H

stretch of the phenol, N-H stretches of the ammonium group, and C-H and C=C bonds of the

aromatic ring.

Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern

of the parent compound, confirming the molecular formula.[6]

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Analytical Workflow

Spectroscopic Analysis Purity Assessment

Synthesized Sample:
4-Hydroxybenzylamine HBr

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry HPLC

Structure Confirmation Purity Determination
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Caption: General workflow for the characterization of 4-Hydroxybenzylamine HBr.

This document is intended for informational purposes for a technical audience. Appropriate

safety precautions should be taken when handling this or any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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